Cas no 937606-08-1 (2-3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid)

2-3-Cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid is a structurally complex heterocyclic compound featuring a pyrazolopyridine core with cyclopropyl, thiophene, and trifluoromethyl substituents. This molecule exhibits potential as a key intermediate or active pharmaceutical ingredient (API) due to its unique combination of functional groups, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing effects, while the thiophene moiety offers opportunities for further derivatization. Its cyclopropyl ring may confer conformational rigidity, potentially improving selectivity in biological targets. This compound is of interest in medicinal chemistry research, particularly for applications requiring tailored pharmacokinetic properties or targeted interactions with biological systems.

2-3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid structure

937606-08-1 structure

Product Name:2-3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid

CAS No:937606-08-1

MF:C₁₆H₁₂F₃N₃O₂S

MW:367.345592498779

MDL:MFCD08697667

CID:3060677

PubChem ID:19625283

Update Time:2025-06-09

2-3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

- <br>(3-Cyclopropyl-6-thiophen-2-yl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-y l)-acetic acid
- 2-3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
- 2-[3-CYCLOPROPYL-6-(2-THIENYL)-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETIC ACID
- 2-(3-Cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid
- 937606-08-1
- AKOS000316401
- [3-CYCLOPROPYL-6-(THIOPHEN-2-YL)-4-(TRIFLUOROMETHYL)PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETIC ACID
- MMB60608
- CS-0241023
- 2-[3-cyclopropyl-6-thiophen-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
- 2-[3-Cyclopropyl-6-(2-thienyl)-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
- 2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1h-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
- [3-Cyclopropyl-6-thien-2-yl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
- EN300-231055
- STK351344
- MFCD08697667
- [3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
- CHEMBL4964405
- MDL： MFCD08697667
- Inchi： 1S/C16H12F3N3O2S/c17-16(18,19)9-6-10(11-2-1-5-25-11)20-15-13(9)14(8-3-4-8)21-22(15)7-12(23)24/h1-2,5-6,8H,3-4,7H2,(H,23,24)
- InChI Key： GOCXHLAVUJQLGO-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC(C(F)(F)F)=C2C(=N1)N(CC(=O)O)N=C2C1CC1

Computed Properties

Exact Mass: 367.06023229Da
Monoisotopic Mass: 367.06023229Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 96.3Å²

2-3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-231055-0.05g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	0.05g	$120.0	2024-06-20
Enamine	EN300-231055-0.1g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	0.1g	$177.0	2024-06-20
Enamine	EN300-231055-0.25g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	0.25g	$254.0	2024-06-20
Enamine	EN300-231055-0.5g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	0.5g	$400.0	2024-06-20
Enamine	EN300-231055-1.0g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	1.0g	$512.0	2024-06-20
Enamine	EN300-231055-2.5g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	2.5g	$1075.0	2024-06-20
Enamine	EN300-231055-5.0g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	5.0g	$2125.0	2024-06-20
Enamine	EN300-231055-10.0g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	10.0g	$4146.0	2024-06-20
Enamine	EN300-231055-1g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	1g	$512.0	2023-09-15
Enamine	EN300-231055-5g	2-[3-cyclopropyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	937606-08-1	95%	5g	$2125.0	2023-09-15